Cas no 697287-17-5 (Lumiracoxib Acyl-b-D-glucuronide)

• Product Name: Lumiracoxib Acyl-b-D-glucuronide
• CAS No: 697287-17-5
• MF: C₂₁H₂₁ClFNO₈
• MW: 469.844749212265
• CID: 974113
• PubChem ID: 46782090
• Update Time: 2025-10-28

Lumiracoxib Acyl-b-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• Lumiracoxib Acyl--D-glucuronide
• Lumiracoxib Acyl-β-D-glucuronide
• Lumiracoxib Acyl-β-D
• 1-[2-[(2-Chloro-6-fluorophenyl)amino]-5-methylbenzeneacetate]-D-Glucopyranuronic Acid
• Lumiracoxib acyl-b-D-glucuronide
• 697287-17-5
• AKOS030254501
• Lumiracoxib Acyl-beta-D-glucuronide
• (3R,4R,5R,6R)-6-[2-[2-(2-chloro-6-fluoroanilino)-5-methylphenyl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• (5xi)-1-O-({2-[(2-Chloro-6-fluorophenyl)amino]-5-methylphenyl}acetyl)-beta-L-lyxo-hexopyranuronic acid
• DB-235193
• Lumiracoxib Acyl-b-D-glucuronide

• Inchi： 1S/C21H21ClFNO8/c1-9-5-6-13(24-15-11(22)3-2-4-12(15)23)10(7-9)8-14(25)31-21-18(28)16(26)17(27)19(32-21)20(29)30/h2-7,16-19,21,24,26-28H,8H2,1H3,(H,29,30)/t16-,17-,18-,19?,21+/m1/s1
• InChI Key： GEVZOJTWMGGTTK-CPELYELLSA-N
• SMILES： ClC1C=CC=C(C=1NC1=CC=C(C)C=C1CC(=O)O[C@@H]1[C@@H]([C@@H]([C@H](C(C(=O)O)O1)O)O)O)F

Computed Properties

• Exact Mass: 485.08900
• Monoisotopic Mass: 469.0939725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.573
• Boiling Point: 626.446°C at 760 mmHg
• Flash Point: 332.663°C
• Refractive Index: 1.653
• PSA: 154.78000
• LogP: 1.51360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Lumiracoxib Acyl-b-D-glucuronide

Lumiracoxib Acyl-b-D-glucuronide: A Comprehensive Overview

Lumiracoxib Acyl-b-D-glucuronide, identified by the CAS Registry Number 697287-17-5, is a significant compound in the field of pharmacology and drug metabolism. This compound represents a glucuronide metabolite of lumiracoxib, a nonsteroidal anti-inflammatory drug (NSAID) that was previously used for the treatment of acute pain and inflammation. The formation of lumiracoxib acyl-b-D-glucuronide is a critical step in the pharmacokinetic profile of lumiracoxib, reflecting its metabolic pathway in the human body.

Recent studies have shed light on the role of lumiracoxib acyl-b-D-glucuronide in drug disposition and toxicity. Researchers have investigated the enzymatic mechanisms underlying its formation, particularly focusing on the involvement of UDP-glucuronosyltransferases (UGTs). These enzymes are pivotal in phase II metabolism, where they catalyze the conjugation of drugs with glucuronic acid to facilitate their excretion. The identification of specific UGT isoforms responsible for the formation of lumiracoxib acyl-b-D-glucuronide has provided valuable insights into inter-individual variability in drug response and metabolism.

The structural characterization of lumiracoxib acyl-b-D-glucuronide has been achieved through advanced analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have confirmed the glycosidic linkage between the acyl group of lumiracoxib and the b-D-glucuronic acid moiety, which is essential for its stability and pharmacokinetic properties. Understanding this structure-function relationship is crucial for predicting the behavior of similar compounds in preclinical and clinical settings.

In terms of therapeutic relevance, lumiracoxib acyl-b-D-glucuronide serves as a biomarker for assessing lumiracoxib exposure and metabolism in patients. Clinicians and researchers can utilize this metabolite to monitor drug efficacy and safety, particularly in populations with altered hepatic or renal function. Moreover, the quantification of lumiracoxib acyl-b-D-glucuronide in biological fluids has become a standard practice in pharmacokinetic studies, enabling a more accurate assessment of drug clearance and elimination pathways.

Recent advancements in metabolomics have further expanded our understanding of lumiracoxib acyl-b-D-glucuronide's role in systemic toxicity. For instance, metabolomic profiling has revealed that this compound may contribute to oxidative stress and inflammation under certain conditions. These findings underscore the importance of evaluating both parent drugs and their metabolites when assessing the overall safety profile of NSAIDs.

From a synthetic perspective, the preparation of lumiracoxib acyl-b-D-glucuronide involves intricate chemical reactions that mimic enzymatic processes. Researchers have developed efficient methodologies for its synthesis, which are valuable for generating reference standards for analytical purposes. These synthetic approaches also provide opportunities for exploring structure-activity relationships among related compounds.

In conclusion, Lumiracoxib Acyl-b-D-glucuronide (CAS No. 697287-17-5) is a vital metabolite with significant implications for drug development, pharmacokinetics, and patient care. Its study continues to inform our understanding of NSAID metabolism and toxicity, paving the way for improved therapeutic strategies and personalized medicine.